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Compound of Interest

Compound Name: tetranor-PGDM lactone
Cat. No.: B1163859
Get Quote
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Executive Summary

Tetranor-PGDM lactone is the closed-ring, lactonized form of tetranor-PGDM (11,15-dioxo-9
-hydroxy-2,3,4,5-tetranor-prostan-1,20-dioic acid).[1][2][3] While tetranor-PGDM is the most
abundant urinary metabolite of PGD2 and a gold-standard biomarker for assessing mast cell

activation and PGD2 biosynthesis, the lactone form represents a chemically distinct species
often utilized as an analytical standard or formed under acidic conditions.

Understanding the structural equilibrium between the open acid and the lactone is vital for
accurate mass spectrometric quantification, as improper sample handling can shift the ratio,
leading to quantitation errors in clinical assays for systemic mastocytosis, asthma, and
inflammatory disorders.

Part 1: Chemical Identity & Structural Architecture
Nomenclature and Classification

e« Common Name: Tetranor-PGDM lactone[2][3][4]
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o Systematic IUPAC Name: 8-[(4aR,5R,7aS)-2,6-dioxooctahydrocyclopenta[b]pyran-5-yl]-6-
oxooctanoic acid

e Chemical Family: Prostaglandin metabolites;

-lactones.

o CAS Number: 1352751-83-7 (Referencing the metabolite class/related forms; specific
lactone CAS may vary by catalog).

Physicochemical Properties

Property Value
Molecular Formula C16H2206
Molecular Weight 310.34 g/mol

) Solid (often supplied as solution in methyl
Physical State
acetate)

Soluble in organic solvents (DMF, DMSO,

Solubilit
Y Ethanol); PBS (pH 7.[2][3]2) ~1 mg/ml

. Stable at -80°C; susceptible to hydrolysis in
Stability _ _
basic agueous media

Structural Analysis

The molecule is characterized by a bicyclic core formed by the fusion of a cyclopentane ring
and a

-lactone (pyranone) ring. This structure arises from the intramolecular cyclization of the open-
chain tetranor-PGDM.

o Core Scaffold: The "cyclopenta[b]pyran” system indicates a 5-membered ring fused to a 6-
membered lactone ring.

» Stereochemistry: The chiral centers at positions 4a, 5, and 7a (using the fused ring
numbering) are fixed, typically inheriting the chirality of the parent PGD2 (specifically the 9
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-hydroxyl configuration which becomes part of the lactone linkage).

e Lactonization Site: The ester linkage forms between the carboxyl group of the shortened side
chain and the hydroxyl group at position C9 of the prostane backbone.

Diagram 1: Structural Connectivity Logic

The following diagram illustrates the logical connectivity of the tetranor-PGDM lactone

structure, highlighting the fused ring system and side chain.

Figure 1: Structural topology of Tetranor-PGDM Lactone showing the fused cyclopenta[b]pyran core.

Fused Bicyclic Core

Fused at

Cyclopentane Ring C8-C9 » | Delta-Lactone Ring
(C8-Cc12) - = (Pyran-2-one)

“* -] Key Functional Groups:

- C11 Ketone (Ring)
. A - C15 Ketone (Side chain)
Attached at C12 omEga Side Chain vl C1 Carboxyl (Terminal)
> 1

6-oxooctanoic acid
(C13-C20 remnant)

Click to download full resolution via product page

Part 2: Metabolic Origin & Biosynthesis

Tetranor-PGDM is the end-product of a specific metabolic cascade involving the degradation of
PGD2.[1] The lactone form is generally considered a chemical artifact formed during acidic
extraction or storage, rather than an enzymatic product, although it exists in equilibrium with the

acid.

The Metabolic Pathway

e Precursor: Prostaglandin D2 (PGD2) is synthesized from arachidonic acid via COX-1/COX-2
and PGD Synthase.[1]
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e Primary Metabolism: PGD2 is converted to 15-keto-PGD2 (via 15-PGDH) and then 13,14-
dihydro-15-keto-PGD2 (via 13-PGR).

» Beta-Oxidation: The metabolites undergo peroxisomal
-oxidation, shortening the
-chain and

-chain to produce the tetranor (C16) species.

e Lactonization: The resulting Tetranor-PGDM (acid) possesses a

-or

-hydroxyl group relative to a carboxyl moiety, allowing for acid-catalyzed ring closure to form
Tetranor-PGDM Lactone.

Diagram 2: Biosynthetic & Chemical Pathway
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Enzymatic Metabolism (In Vivo)

Prostaglandin D2 (PGD2)

(C20) Figure 2: Pathway from PGD2 to Tetranor-PGDM and subsequent lactonization.
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Part 3: Analytical Characterization

For drug development and research, quantifying Tetranor-PGDM is preferred over the parent
PGD2 due to the latter's instability. However, the analyst must control the acid/lactone
equilibrium.

Mass Spectrometry (LC-MS/MS)
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The lactone and the open acid have different molecular weights and fragmentation patterns.
Most validated methods (e.g., Song et al.) measure the open acid or derivatize it to a stable
oxime.

 lonization Mode: Negative Electrospray lonization (ESI-).
o Target Analyte: Typically Tetranor-PGDM (Acid).[2][5][6]

¢ Internal Standard: Tetranor-PGDM-d6 (or Lactone-d6 converted to acid).

Cnmparati\lp MS Parameters

Precursor lon ( Product lon (

Analyte Form Mechanism
) )

Tetranor-PGDM (Acid)  327.2 [M-H]~ 309.2 Loss of H20

291.2 Loss of 2H20

Tetranor-PGDM Ring cleavage/Loss of
309.2 [M-H]~ 265.2

Lactone CO2

o ) Methoximation of
MOX-Derivative 357.2 [M-H]~ (Various)

ketones

Critical Protocol Note: If using the Lactone as a calibration standard, it must be handled
carefully. Some protocols require hydrolyzing the lactone standard (using mild base) back to the
open acid form prior to injection if the biological method targets the acid. Conversely, if the

method targets the lactone, samples must be acidified to drive lactonization.

Clinical Utility

e Biomarker For: Systemic Mastocytosis, Duchenne Muscular Dystrophy, Asthma, Niacin-
induced flushing.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.caymanchem.com/product/13564/tetranor-pgdm-lactone
https://pubchem.ncbi.nlm.nih.gov/compound/tetranor-PGDM
https://pubmed.ncbi.nlm.nih.gov/17993463/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Advantage: Tetranor-PGDM is produced in massive quantities relative to PGD2 and is not
subject to artifactual formation by platelets during sampling (unlike PGD2 itself).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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